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Compound of Interest

Compound Name: 4-Ethylmorpholine

Cat. No.: B086933

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the boiling and melting point data for 4-
Ethylmorpholine (CAS No. 100-74-3), a versatile heterocyclic amine used as a solvent,
catalyst, and intermediate in organic synthesis. The following sections detail its key physical
properties, the methodologies for their determination, and a logical workflow for these
experimental processes.

Physical Properties Data

At room temperature, 4-Ethylmorpholine exists as a colorless to light yellow liquid with an
amine-like odor.[1] Key physical constants are summarized below.

Property Value Units
Melting Point -63[2][3][4][516]1[7118] °C
-62.78[9] °C

Boiling Point 139[2][41[5][6]1[7] °C
138[3] °C

138-139[8][9] °C

155[1] °C
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Note: Variations in reported values can be attributed to different experimental conditions and
sample purity levels.

Experimental Protocols

The determination of precise melting and boiling points is fundamental to characterizing a
chemical substance. Standard laboratory procedures for these measurements are outlined
below.

1. Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a substance like 4-Ethylmorpholine, which is liquid at room temperature, this value
is technically its freezing point.

e Apparatus: A common method involves using a capillary tube melting point apparatus (such
as a Thiele tube or a digital melting point device).

» Methodology (for freezing point):
o A sample of the liquid 4-Ethylmorpholine is placed in a small test tube or sample holder.
o The sample is cooled, often using a cold bath (e.g., dry ice/acetone).

o Atemperature probe is inserted into the sample, and the sample is stirred gently to ensure
uniform temperature.

o The temperature is recorded at regular intervals as the substance cools and freezes.

o The freezing point is identified as the temperature plateau where the liquid and solid
phases coexist in equilibrium.

2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://www.benchchem.com/product/b086933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Apparatus: Standard distillation glassware or a specialized boiling point apparatus (e.g.,
Siwoloboff method).

o Methodology (Distillation Method):
o A sample of 4-Ethylmorpholine is placed in a distillation flask.
o The flask is heated gently.

o Athermometer is placed so that its bulb is just below the level of the side-arm leading to
the condenser, ensuring it measures the temperature of the vapor in equilibrium with the
boiling liquid.

o The temperature is recorded when the liquid is boiling steadily and a constant temperature
is observed on the thermometer. This constant temperature is the boiling point.

o ltis crucial to record the atmospheric pressure at which the measurement is taken, as
boiling point varies with pressure. The values cited are typically standardized to
atmospheric pressure at sea level (1 atm or 760 mmHg).

Logical Workflow Visualization

The following diagram illustrates the generalized experimental workflow for determining the key
physical properties of a liquid chemical sample such as 4-Ethylmorpholine.
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Diagram 1: Workflow for Physical Property Determination
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Caption: Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 4-Ethylmorpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086933#4-ethylmorpholine-boiling-point-and-melting-
point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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